Cas no 1805513-19-2 (7-Bromo-5-methoxybenzothiazole)

7-Bromo-5-methoxybenzothiazole is a heterocyclic aromatic compound featuring a benzothiazole core substituted with a bromine atom at the 7-position and a methoxy group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The methoxy group contributes to electronic modulation, influencing the compound's solubility and stability. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a preferred choice for researchers in medicinal chemistry and material science.

7-Bromo-5-methoxybenzothiazole structure

1805513-19-2 structure

Product Name:7-Bromo-5-methoxybenzothiazole

CAS No:1805513-19-2

MF:C₈H₆BrNOS

MW:244.10833978653

CID:4820681

Update Time:2025-06-08

7-Bromo-5-methoxybenzothiazole Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-5-methoxybenzothiazole
- BrC1=CC(=CC=2N=CSC=21)OC
- Inchi： 1S/C8H6BrNOS/c1-11-5-2-6(9)8-7(3-5)10-4-12-8/h2-4H,1H3
- InChI Key： SZDZGJXWEGFNSO-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2=C1SC=N2)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 169
XLogP3: 3
Topological Polar Surface Area: 50.4

7-Bromo-5-methoxybenzothiazole Pricemore >>

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